(9S,10R,12Z)-9,10-Dihydroxy-12-octadecenoic acid
(9S,10R,12Z)-9,10-Dihydroxy-12-octadecenoic acid
(±)9-DiHOME is the diol form of (±)9-EpOME, a cytochrome P450-derived epoxide of linoleic acid also known as leukotoxin. It is formed from 9-EpOME by soluble epoxide hydrolase (sEH) in neutrophils. It is toxic to Sf21 cells expressing sEH and to lacZ-expressing control cells, unlike leukotoxin, which is only toxic to cells containing sEH. A mixture of 9- and 12-DiHOME induces cell death in rabbit renal proximal tubule cells concomitant with mitochondrial respiration dysfunction and induces lung injury, respiratory distress, and mortality in mice. 9-DiHOME is a toxic lipid mediator involved in acute respiratory distress syndrome (ARDS), a common and often fatal complication in severe burn victims. Levels of 9-DiHOME are increased in bronchoalveolar lavage fluid (BALF) from women, but not men, with chronic obstructive pulmonary disease (COPD). BALF levels are also increased in patients with allergic asthma following allergen exposure compared to patients without allergic asthma. It has been used as a plasma biomarker for sEH activity in vivo.
Leukotoxin is the 9 epoxide of linoleic acid, generated by neutrophils during the oxidative burst. This unstable compound is rapidly degraded by epoxide hydrolases to form the diol, (±)9-DiHOME. Mitochondrial dysfunction, vasodilation, and apoptosis are features of leukotoxin toxicity. In renal proximal tubular cells, the diol hydrolysis products of leukotoxin, such as (±)9-DiHOME, have been directly implicated as the cytotoxic agent responsible for cell death.
Leukotoxin is the 9 epoxide of linoleic acid, generated by neutrophils during the oxidative burst. This unstable compound is rapidly degraded by epoxide hydrolases to form the diol, (±)9-DiHOME. Mitochondrial dysfunction, vasodilation, and apoptosis are features of leukotoxin toxicity. In renal proximal tubular cells, the diol hydrolysis products of leukotoxin, such as (±)9-DiHOME, have been directly implicated as the cytotoxic agent responsible for cell death.
Brand Name:
Vulcanchem
CAS No.:
263399-34-4
VCID:
VC21231918
InChI:
InChI=1S/C18H34O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h7,10,16-17,19-20H,2-6,8-9,11-15H2,1H3,(H,21,22)/b10-7-/t16-,17-/m1/s1
SMILES:
CCCCCC=CCC(C(CCCCCCCC(=O)O)O)O
Molecular Formula:
C18H34O4
Molecular Weight:
314.5 g/mol
(9S,10R,12Z)-9,10-Dihydroxy-12-octadecenoic acid
CAS No.: 263399-34-4
Cat. No.: VC21231918
Molecular Formula: C18H34O4
Molecular Weight: 314.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)9-DiHOME is the diol form of (±)9-EpOME, a cytochrome P450-derived epoxide of linoleic acid also known as leukotoxin. It is formed from 9-EpOME by soluble epoxide hydrolase (sEH) in neutrophils. It is toxic to Sf21 cells expressing sEH and to lacZ-expressing control cells, unlike leukotoxin, which is only toxic to cells containing sEH. A mixture of 9- and 12-DiHOME induces cell death in rabbit renal proximal tubule cells concomitant with mitochondrial respiration dysfunction and induces lung injury, respiratory distress, and mortality in mice. 9-DiHOME is a toxic lipid mediator involved in acute respiratory distress syndrome (ARDS), a common and often fatal complication in severe burn victims. Levels of 9-DiHOME are increased in bronchoalveolar lavage fluid (BALF) from women, but not men, with chronic obstructive pulmonary disease (COPD). BALF levels are also increased in patients with allergic asthma following allergen exposure compared to patients without allergic asthma. It has been used as a plasma biomarker for sEH activity in vivo. Leukotoxin is the 9 epoxide of linoleic acid, generated by neutrophils during the oxidative burst. This unstable compound is rapidly degraded by epoxide hydrolases to form the diol, (±)9-DiHOME. Mitochondrial dysfunction, vasodilation, and apoptosis are features of leukotoxin toxicity. In renal proximal tubular cells, the diol hydrolysis products of leukotoxin, such as (±)9-DiHOME, have been directly implicated as the cytotoxic agent responsible for cell death. |
|---|---|
| CAS No. | 263399-34-4 |
| Molecular Formula | C18H34O4 |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | (Z,9R,10R)-9,10-dihydroxyoctadec-12-enoic acid |
| Standard InChI | InChI=1S/C18H34O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h7,10,16-17,19-20H,2-6,8-9,11-15H2,1H3,(H,21,22)/b10-7-/t16-,17-/m1/s1 |
| Standard InChI Key | XEBKSQSGNGRGDW-GJWDQICYSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@H]([C@@H](CCCCCCCC(=O)O)O)O |
| SMILES | CCCCCC=CCC(C(CCCCCCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC=CCC(C(CCCCCCCC(=O)O)O)O |
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